Cas no 2227836-50-0 (methyl (3S)-3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate)

• Product Name: methyl (3S)-3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate
• CAS No: 2227836-50-0
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5937433
• PubChem ID: 165612293
• Update Time: 2025-11-01

methyl (3S)-3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate
• 2227836-50-0
• EN300-1729288

• Inchi： 1S/C8H13N3O3/c1-14-8(13)4-7(12)2-3-11-6-9-5-10-11/h5-7,12H,2-4H2,1H3/t7-/m0/s1
• InChI Key： WDACPURIWCXHKN-ZETCQYMHSA-N
• SMILES： O[C@H](CC(=O)OC)CCN1C=NC=N1

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.2Ų

Additional information on methyl (3S)-3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate

Comprehensive Overview of Methyl (3S)-3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate (CAS No. 2227836-50-0)

The compound methyl (3S)-3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate (CAS No. 2227836-50-0) is a chiral ester derivative featuring a 1,2,4-triazole moiety, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural attributes, including the hydroxy and triazole functional groups, make it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of triazole derivatives", "chiral ester applications", and "CAS 2227836-50-0 uses", reflecting its relevance in modern drug discovery and material science.

In recent years, the demand for triazole-containing compounds has surged due to their broad-spectrum biological activities, including antifungal, antiviral, and anti-inflammatory properties. The methyl (3S)-3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate is particularly notable for its potential role in developing enzyme inhibitors and small-molecule therapeutics. Searches such as "triazole in drug design" and "chiral building blocks for pharmaceuticals" highlight the compound's alignment with current trends in precision medicine and green chemistry.

The stereochemistry of methyl (3S)-3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate is critical for its biological efficacy, as the (3S)-hydroxy configuration often enhances target specificity. This aligns with the growing interest in asymmetric synthesis and stereoselective catalysis, topics frequently queried in academic and industrial forums. Additionally, its ester group facilitates prodrug strategies, a hot topic in "drug delivery optimization" and "bioavailability enhancement" discussions.

From a synthetic perspective, the compound's 1,2,4-triazole ring offers robust stability and diverse reactivity, making it a favorite among chemists exploring "heterocyclic compound libraries" and "high-throughput screening". Its CAS number (2227836-50-0) is often cross-referenced in patents and journals focusing on antineoplastic agents and antimicrobial coatings, underscoring its multidisciplinary utility.

Environmental and regulatory considerations also drive interest in methyl (3S)-3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate. With increasing scrutiny on sustainable chemistry, researchers seek "green synthetic routes for triazoles" and "biodegradable ester derivatives". This compound’s potential for low-toxicity applications positions it favorably in eco-conscious markets, as reflected in search trends like "safe chemical intermediates" and "non-hazardous chiral synthons".

In conclusion, methyl (3S)-3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate (CAS No. 2227836-50-0) exemplifies the convergence of innovation and practicality in modern chemistry. Its structural elegance, coupled with its alignment with trending topics like "targeted therapy" and "green synthesis", ensures its continued prominence in scientific and industrial discourse.